2-(4-fluorophenyl)-N-(4-methoxybenzyl)ethanamine
Description
2-(4-Fluorophenyl)-N-(4-methoxybenzyl)ethanamine, otherwise known as FMBA, is an organic compound that has been widely studied in recent years due to its potential applications in the field of scientific research. FMBA is a derivative of the phenethylamine class of compounds, and is structurally similar to the neurotransmitter dopamine. This compound has been used in a variety of laboratory experiments, and has been studied for its potential therapeutic benefits.
Scientific Research Applications
Anticancer Research
2-(4-fluorophenyl)-N-(4-methoxybenzyl)ethanamine: has been studied for its potential anticancer properties. A derivative of this compound, ethyl 2-(4-fluorophenyl)-5-hydroxy-6-nitrobenzofuran-3-carboxylate, has shown cytotoxicity against the HCT 116 cell line with IC50 values of 95.2 μg/mL and 8.5 μg/mL . This suggests that the parent compound may also possess anticancer activity and could be a candidate for further investigation in cancer treatment research.
Synthetic Chemistry
In synthetic chemistry, this compound serves as a precursor for the synthesis of biologically active benzofuran derivatives. The preparation involves commercially available starting materials and yields a product that has been characterized by spectroscopic techniques . This application is crucial for developing new pharmaceuticals and understanding the structure-activity relationship of benzofuran compounds.
properties
IUPAC Name |
2-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FNO/c1-19-16-8-4-14(5-9-16)12-18-11-10-13-2-6-15(17)7-3-13/h2-9,18H,10-12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMGMIRCFIDBCPX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNCCC2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30366343 |
Source
|
| Record name | 2-(4-Fluorophenyl)-N-[(4-methoxyphenyl)methyl]ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30366343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-fluorophenyl)-N-(4-methoxybenzyl)ethanamine | |
CAS RN |
355382-03-5, 436099-73-9 |
Source
|
| Record name | 4-Fluoro-N-[(4-methoxyphenyl)methyl]benzeneethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=355382-03-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4-Fluorophenyl)-N-[(4-methoxyphenyl)methyl]ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30366343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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